Cas no 2137728-46-0 ([1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine)

• Product Name: [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• CAS No: 2137728-46-0
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 6188040
• PubChem ID: 165464657
• Update Time: 2025-06-23

[1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• 2137728-46-0
• EN300-801006

• Inchi： 1S/C8H12F3N3/c1-2-3-14-7(8(9,10)11)4-6(5-12)13-14/h4H,2-3,5,12H2,1H3
• InChI Key： DYHGKIBXCUKRAM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NN1CCC)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine

Professional Introduction to [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine (CAS No. 2137728-46-0)

[1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137728-46-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine features a pyrazole core substituted with a propyl group at the 1-position and a trifluoromethyl group at the 5-position. The presence of these functional groups contributes to the compound's unique chemical properties and biological interactions. Specifically, the trifluoromethyl group enhances lipophilicity and metabolic stability, while the propyl group influences solubility and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine has been investigated for its potential role in various pharmacological applications. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development in drug discovery.

One of the most compelling aspects of [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine is its ability to interact with biological targets in a selective manner. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Researchers have employed computational methods to predict binding affinities and optimize molecular interactions, which has facilitated the design of more effective derivatives.

The trifluoromethyl group in the molecular structure of [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine plays a pivotal role in modulating its pharmacokinetic properties. This group enhances the compound's resistance to metabolic degradation, thereby prolonging its half-life in vivo. Such properties are highly desirable in drug development, as they can lead to improved bioavailability and sustained therapeutic effects.

Moreover, the propyl group at the 1-position of the pyrazole ring contributes to the compound's solubility in both aqueous and lipid environments. This dual solubility profile is advantageous for formulating drugs that can be administered through multiple routes, including oral and intravenous delivery. Such flexibility in formulation can significantly expand the clinical applications of [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex pyrazole derivatives like [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine. These synthetic methodologies have been refined to ensure high yields and purity, which are essential for preclinical and clinical studies. The ability to produce these compounds reliably has accelerated research progress and opened new avenues for therapeutic development.

The biological activity of [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine has been explored in various preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain kinases and other enzymes involved in inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors for treating chronic inflammatory diseases.

Additionally, researchers have investigated the antimicrobial properties of this compound. Preliminary data suggest that [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine may exhibit activity against Gram-positive bacteria, making it a candidate for developing novel antibiotics or antimicrobial agents. The increasing prevalence of antibiotic-resistant strains underscores the need for innovative therapeutic strategies, and compounds like this one offer promising solutions.

The structural versatility of pyrazole derivatives allows for further modifications that can enhance their pharmacological profiles. By altering substituents such as the propyl and trifluoromethyl groups, researchers can fine-tune binding interactions with biological targets. This flexibility is particularly valuable in drug discovery, where optimizing potency and selectivity are critical steps.

In conclusion, [1-propyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine (CAS No. 2137728-46-0) is a compound with significant potential in pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.